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Compound of Interest

Compound Name: Paraprost

Cat. No.: B1678429

Essential guidance for the safe and compliant disposal of Paraprost, a research-use mixture of
L-glutamic acid, L-alanine, and glycine.

This document provides detailed procedures for the proper disposal of Paraprost in a
laboratory setting. Adherence to these guidelines is crucial for maintaining a safe working
environment and ensuring compliance with waste management regulations. Paraprost, a
compound utilized in prostate hypertrophy research, is a mixture of the amino acids L-glutamic
acid, L-alanine, and glycine. While its components are not classified as hazardous, proper
disposal protocols must be followed.

Immediate Safety and Handling

Before handling Paraprost, it is essential to wear appropriate personal protective equipment
(PPE), including safety glasses, gloves, and a lab coat. In the case of a spill, solid material
should be swept up and collected in a designated, sealed container for disposal.[1][2][3]

Component Data Summary

The constituent amino acids of Paraprost are generally considered non-hazardous.[2][4] The
following table summarizes key information for each component.
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Key Disposal
Component CAS Number Molecular Formula . .
Considerations
Dispose of in
) ) accordance with local,
L-Glutamic Acid 56-86-0 C5H9NO4

state, and federal

regulations.[4]

Waste material must

be disposed of in
L-Alanine 56-41-7 C3H7NO2 accordance with

national and local

regulations.

Dispose of as unused
product; leave
) chemicals in original
Glycine 56-40-6 C2H5NO2 _
containers and do not

mix with other waste.

[5]L6]

Experimental Protocols Cited

The disposal procedures outlined below are based on standard laboratory practices for non-
hazardous chemical waste and information derived from the Safety Data Sheets (SDS) of the
individual amino acid components.[4]

Step-by-Step Disposal Procedure:
o Waste Identification and Segregation:

o Unused or expired Paraprost solid waste should be kept in its original or a clearly labeled,
sealed container.

o Contaminated consumables, such as weighing paper, pipette tips, and gloves, should be
collected in a separate, sealed waste bag or container.

o Container Labeling:

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.columbuschemical.com/MSDS/SDS/L-Glutamic%20Acid%205291.pdf
https://www.geneseo.edu/sites/default/files/users/247/Glycine.pdf
https://www.cdhfinechemical.com/images/product/msds/214_2127591616_glycine-CASNO-56-40-6-MSDS.pdf
https://www.columbuschemical.com/MSDS/SDS/L-Glutamic%20Acid%205291.pdf
https://www.benchchem.com/product/b1678429?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1678429?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

o All waste containers must be clearly labeled as "Non-hazardous Chemical Waste" and
include the name "Paraprost" and its components (L-glutamic acid, L-alanine, glycine).

o Storage:

o Store sealed waste containers in a designated area for chemical waste pickup, away from
incompatible materials.

e Disposal:

o Arrange for collection by your institution's environmental health and safety (EHS)
department or a licensed chemical waste disposal company.

o Do not dispose of Paraprost in regular trash or down the drain. Although the components
are water-soluble, this practice is discouraged to avoid potential environmental
contamination.

In the event of an accidental spill, ventilate the area and wear appropriate PPE. Carefully
sweep up the solid material to avoid creating dust and place it in a sealed container for
disposal as described above.[1][3]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of
Paraprost.
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Paraprost Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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